Cas no 2165741-88-6 ((3S)-3-(difluoromethyl)-1-methyl-piperazine)

• Product Name: (3S)-3-(difluoromethyl)-1-methyl-piperazine
• CAS No: 2165741-88-6
• MF: C₆H₁₂F₂N₂
• MW: 150.169688224792
• CID: 4711189
• Update Time: 2023-11-20

(3S)-3-(difluoromethyl)-1-methyl-piperazine Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Difluoromethyl)-1-methylpiperazine
• (3S)-3-(difluoromethyl)-1-methyl-piperazine

• Inchi： 1S/C6H12F2N2/c1-10-3-2-9-5(4-10)6(7)8/h5-6,9H,2-4H2,1H3/t5-/m0/s1
• InChI Key： LTHINKGRIPSLJY-YFKPBYRVSA-N
• SMILES： FC([C@@H]1CN(C)CCN1)F

Computed Properties

• Exact Mass: 150.09685472 g/mol
• Monoisotopic Mass: 150.09685472 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 15.3
• Molecular Weight: 150.17